Cas no 159016-21-4 (Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester)

• Product Name: Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester
• CAS No: 159016-21-4
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 109093
• PubChem ID: 9571565
• Update Time: 2025-10-29

Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester
• Hydrazinecarboxylic acid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester (9CI)
• A906500
• AKOS006303367
• NSC683290
• CS-0337019
• tert-Butyl2-(1-aminopropylidene)hydrazinecarboxylate
• Tert-butyl 2-(1-iminopropyl)hydrazine-1-carboxylate
• tert-Butyl 2-(1-aminopropylidene)hydrazinecarboxylate
• tert-Butyl 2-propanimidoylhydrazinecarboxylate
• AS-5744
• tert-butyl N-[(Z)-1-aminopropylideneamino]carbamate
• 159016-21-4
• MFCD10568290
• N'-[1-Aminopropylidene]hydrazinecarboxylic acid tert-butyl ester
• tert-butyl N-(propanimidoylamino)carbamate

• MDL： MFCD10568290
• Inchi： 1S/C8H17N3O2/c1-5-6(9)10-11-7(12)13-8(2,3)4/h5H2,1-4H3,(H2,9,10)(H,11,12)
• InChI Key： DHIIGGBUSJELIL-UHFFFAOYSA-N
• SMILES： O(C(N/N=C(/CC)\N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.13221
• Monoisotopic Mass: 187.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 74.21

Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester Security Information

• Storage Condition：(BD496544)

Additional information on Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester

Comprehensive Analysis of Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester (CAS No. 159016-21-4)

Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester (CAS No. 159016-21-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, often referred to by its systematic name, is a derivative of hydrazinecarboxylic acid, featuring a unique 1,1-dimethylethyl ester group and a 1-iminopropyl substituent. Its molecular structure and functional groups make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound's CAS No. 159016-21-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in research and industrial applications. Researchers often explore its reactivity and potential applications in drug discovery, where its ester and iminopropyl functionalities can be leveraged to create targeted molecular scaffolds. Given the rising interest in precision medicine and small-molecule therapeutics, this compound has become a subject of study for its potential role in modulating biological pathways.

One of the key reasons for the growing interest in Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester is its versatility in organic synthesis. The compound's tert-butyl ester group provides stability under various reaction conditions, making it a preferred choice for multi-step synthetic routes. Additionally, the iminopropyl moiety offers opportunities for further functionalization, enabling chemists to tailor the molecule for specific applications. This adaptability aligns with current trends in green chemistry, where efficient and sustainable synthetic methods are highly prioritized.

In the context of pharmaceutical development, CAS No. 159016-21-4 has been investigated for its potential as a building block in the creation of bioactive molecules. Its structural features are particularly relevant in the design of enzyme inhibitors and receptor modulators, which are central to modern drug discovery. For instance, the compound's ability to form stable intermediates makes it a candidate for use in peptide mimetics, a rapidly expanding area of research aimed at developing more effective and selective therapeutics.

Another area where Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester shows promise is in material science. Researchers are exploring its incorporation into polymeric materials and coatings, where its unique chemical properties can enhance performance characteristics such as durability and resistance to environmental factors. This application is particularly relevant given the increasing demand for advanced materials in industries ranging from electronics to automotive.

From a safety and handling perspective, while CAS No. 159016-21-4 is not classified under restricted categories, proper laboratory protocols should always be followed to ensure safe usage. The compound's stability and compatibility with common solvents make it a practical choice for laboratory-scale experiments, though its handling should always be guided by material safety data sheets (MSDS) and institutional guidelines.

The synthesis and application of Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester also align with broader scientific trends such as computational chemistry and AI-driven drug design. Computational models can predict the compound's behavior in various environments, accelerating its integration into research workflows. This synergy between experimental and theoretical approaches is a hallmark of contemporary chemical research, driving innovation across multiple disciplines.

In summary, Hydrazinecarboxylicacid, 2-(1-iminopropyl)-, 1,1-dimethylethyl ester (CAS No. 159016-21-4) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its versatility in organic synthesis and pharmaceutical applications, make it a valuable tool for researchers. As the fields of drug discovery and material science continue to evolve, this compound is likely to play an increasingly important role in advancing technological and therapeutic innovations.